Cas no 22246-00-0 (6-Amino-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 6-Amino-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 22246-00-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD11007917
• CID: 1059867
• PubChem ID: 27274719
• Update Time: 2025-04-20

6-Amino-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3,4-dihydroisoquinolin-1(2H)-one
• 6-Amiisoquilone
• 6-amino-3,4-dihydro-1(2H)-Isoquinolinone
• 6-amino-3,4-dihydro-2H-isoquinolin-1-one
• 6-Aminoisoquinolone
• 6-Amino-3,4-dihydro-isocarbostyril
• SCHEMBL15727824
• AKOS006303697
• SB13708
• DA-36601
• J-014605
• 6-amino-1,2,3,4-tetrahydroisoquinolin-1-one
• A878643
• AS-46522
• EN300-295340
• DTXSID10650590
• 22246-00-0
• CS1458
• Z1198280382
• 1(2H)-Isoquinolinone, 6-amino-3,4-dihydro-
• MFCD11007917

• MDL： MFCD11007917
• Inchi： 1S/C9H10N2O/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-2,5H,3-4,10H2,(H,11,12)
• InChI Key： DVLAULBAJZJPJS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CCN1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives